2-(benzo[d]thiazol-2-ylthio)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide
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Overview
Description
Scientific Research Applications
Synthesis and Insecticidal Assessment
One study utilized a precursor similar to the chemical structure for the synthesis of various heterocycles, demonstrating their insecticidal agents against the cotton leafworm, Spodoptera littoralis. This research highlights the potential of such compounds in developing new insecticides with specific biological targets (Fadda et al., 2017).
Antimicrobial Activity
Another study investigated the reactivity of related derivatives towards nitrogen-based nucleophiles, synthesizing compounds that displayed promising antimicrobial activity. This suggests the potential application of these derivatives in creating new antimicrobial agents (Fahim & Ismael, 2019).
Antitumor Activity
There has been research into the antitumor activities of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, where some synthesized compounds showed promising inhibitory effects on different cancer cell lines. This indicates the therapeutic potential of such compounds in cancer treatment (Albratty et al., 2017).
Antibacterial and Antifungal Evaluation
Research on N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides revealed significant reductions in reaction times and higher yields under ultrasound irradiation, with many compounds displaying promising antimicrobial activities. This underscores the efficiency of novel synthesis methods in producing compounds with potential antibacterial and antifungal applications (Rezki, 2016).
Drug Design and Molecular Docking
A theoretical investigation into antimalarial sulfonamides, utilizing computational calculations and molecular docking studies, revealed the efficacy of certain derivatives against Plasmodium species. This suggests their utility in designing new antimalarial drugs, showcasing the role of such compounds in drug discovery processes (Fahim & Ismael, 2021).
Mechanism of Action
properties
IUPAC Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N7O2S2/c25-15(9-27-17-21-12-3-1-2-4-13(12)28-17)19-7-8-23-16(26)6-5-14(22-23)24-11-18-10-20-24/h1-6,10-11H,7-9H2,(H,19,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEKHAHDSJJXREL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)SCC(=O)NCCN3C(=O)C=CC(=N3)N4C=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N7O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzo[d]thiazol-2-ylthio)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide |
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